(1R,8S,10S,2Z,6E)-3-(Hydroxymethyl)-7-methyl-8-hydroxy-11-methylene-13-oxabicyclo[8.3.0]tridecane-2,
(1R,8S,10S,2Z,6E)-3-(Hydroxymethyl)-7-methyl-8-hydroxy-11-methylene-13-oxabicyclo[8.3.0]tridecane-2,
Brand Name:
Vulcanchem
CAS No.:
11054-57-2
VCID:
VC0080364
InChI:
InChI=1S/C15H20O4/c1-9-4-3-5-11(8-16)6-14-12(7-13(9)17)10(2)15(18)19-14/h4,6,12-14,16-17H,2-3,5,7-8H2,1H3/b9-4+,11-6-/t12-,13-,14+/m0/s1
SMILES:
CC1=CCCC(=CC2C(CC1O)C(=C)C(=O)O2)CO
Molecular Formula:
C15H20O4
Molecular Weight:
264.32 g/mol
(1R,8S,10S,2Z,6E)-3-(Hydroxymethyl)-7-methyl-8-hydroxy-11-methylene-13-oxabicyclo[8.3.0]tridecane-2,
CAS No.: 11054-57-2
Main Products
VCID: VC0080364
Molecular Formula: C15H20O4
Molecular Weight: 264.32 g/mol
CAS No. | 11054-57-2 |
---|---|
Product Name | (1R,8S,10S,2Z,6E)-3-(Hydroxymethyl)-7-methyl-8-hydroxy-11-methylene-13-oxabicyclo[8.3.0]tridecane-2, |
Molecular Formula | C15H20O4 |
Molecular Weight | 264.32 g/mol |
IUPAC Name | (3aS,5S,6E,10Z,11aR)-5-hydroxy-10-(hydroxymethyl)-6-methyl-3-methylidene-3a,4,5,8,9,11a-hexahydrocyclodeca[b]furan-2-one |
Standard InChI | InChI=1S/C15H20O4/c1-9-4-3-5-11(8-16)6-14-12(7-13(9)17)10(2)15(18)19-14/h4,6,12-14,16-17H,2-3,5,7-8H2,1H3/b9-4+,11-6-/t12-,13-,14+/m0/s1 |
Standard InChIKey | QKQGXZIVYKJKBQ-RASOWBLLSA-N |
Isomeric SMILES | C/C/1=C\CC/C(=C/[C@@H]2[C@@H](C[C@@H]1O)C(=C)C(=O)O2)/CO |
SMILES | CC1=CCCC(=CC2C(CC1O)C(=C)C(=O)O2)CO |
Canonical SMILES | CC1=CCCC(=CC2C(CC1O)C(=C)C(=O)O2)CO |
PubChem Compound | 14312127 |
Last Modified | Nov 11 2021 |
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